Cas no 1351648-68-4 ([(3,5-dimethoxyphenyl)methyl]hydrazine hydrochloride)

• Product Name: [(3,5-dimethoxyphenyl)methyl]hydrazine hydrochloride
• CAS No: 1351648-68-4
• MF: C₉H₁₅ClN₂O₂
• MW: 218.680601358414
• MDL: MFCD16660423
• CID: 4586619
• PubChem ID: 71779153
• Update Time: 2025-10-24

[(3,5-dimethoxyphenyl)methyl]hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(3,5-dimethoxyphenyl)methyl]hydrazine hydrochloride

• MDL： MFCD16660423
• Inchi： 1S/C9H14N2O2.ClH/c1-12-8-3-7(6-11-10)4-9(5-8)13-2;/h3-5,11H,6,10H2,1-2H3;1H
• InChI Key： HUHNCLJHLKBZCP-UHFFFAOYSA-N
• SMILES： C(C1C=C(OC)C=C(OC)C=1)NN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Additional information on [(3,5-dimethoxyphenyl)methyl]hydrazine hydrochloride

[(3,5-Dimethoxyphenyl)methyl]hydrazine Hydrochloride: A Comprehensive Overview

[(3,5-Dimethoxyphenyl)methyl]hydrazine hydrochloride (CAS No. 1351648-68-4) is a chemical compound that has garnered significant attention in the fields of organic synthesis and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of hydrazine derivatives, which are widely used as intermediates in the synthesis of various bioactive molecules, including pharmaceutical agents and agrochemicals.

The molecular structure of [(3,5-dimethoxyphenyl)methyl]hydrazine hydrochloride consists of a hydrazine group (-NHNH2) attached to a methyl-substituted phenyl ring with two methoxy groups at the 3 and 5 positions. The presence of these methoxy groups imparts unique electronic and steric properties to the molecule, making it a versatile building block for further chemical transformations. Recent studies have highlighted its role in the synthesis of heterocyclic compounds, which are of great interest in drug discovery.

One of the most notable aspects of [(3,5-dimethoxyphenyl)methyl]hydrazine hydrochloride is its ability to participate in various condensation reactions, such as the formation of thiazoles, imidazoles, and pyridines. These reactions are often catalyzed by transition metals or under mild conditions, making them highly efficient and environmentally friendly. For instance, a study published in *Organic Chemistry Frontiers* demonstrated the use of this compound in the synthesis of novel thiazole derivatives with potential anti-inflammatory activity.

In terms of pharmacological applications, [(3,5-dimethoxyphenyl)methyl]hydrazine hydrochloride has been explored as a precursor for bioactive compounds targeting various therapeutic areas. Its derivatives have shown promise in anticancer studies, where they exhibit selective cytotoxicity against cancer cell lines while sparing normal cells. Additionally, research conducted at the University of California has revealed its potential as an inhibitor of key enzymes involved in neurodegenerative diseases such as Alzheimer's.

The synthesis of [(3,5-dimethoxyphenyl)methyl]hydrazine hydrochloride typically involves a two-step process: first, the preparation of the corresponding hydrazine derivative from an appropriate aldehyde or ketone; second, protonation with hydrochloric acid to yield the hydrochloride salt. This method ensures high purity and stability of the final product, which is crucial for its use in downstream applications.

From an environmental perspective, recent advancements in green chemistry have led to more sustainable methods for synthesizing [(3,5-dimethoxyphenyl)methyl]hydrazine hydrochloride. For example, microwave-assisted synthesis has been reported to significantly reduce reaction times and energy consumption while maintaining product quality. Such innovations align with global efforts to promote eco-friendly chemical processes.

In conclusion, [(3,5-dimethoxyphenyl)methyl]hydrazine hydrochloride (CAS No. 1351648-68-4) stands out as a valuable compound with diverse applications in organic synthesis and drug discovery. Its structural versatility and reactivity make it an indispensable tool for chemists and pharmacologists alike. As research continues to uncover new potentials for this compound, it is expected to play an even more pivotal role in advancing modern medicine and materials science.